5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine

• IUPAC Name: 5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine
• InChI: InChI=1S/C13H19BrN2/c1-10-8-13(15-9-12(10)14)16(2)11-6-4-3-5-7-11/h8-9,11H,3-7H2,1-2H3
• InChI Key: DDOBHZXLFSSTQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)N(C)C2CCCCC2
• Molecular Formula: C13H19BrN2
• DSSTOX Substance ID: DTXSID101239910
• Molecular Weight: 283.21 g/mol
• CAS RN: 1220029-11-7

Description

“5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine” is a chemical compound. It has a pyridine ring, which is a basic aromatic heterocyclic organic compound similar to benzene and pyrrole but with one CH replaced by nitrogen.

Molecular Structure Analysis

The molecule consists of a pyridine ring which is a six-membered ring with three carbon atoms, one nitrogen atom, and two carbon atoms substituted with a bromine atom and an amine group. The exact 3D conformation would depend on the specific spatial arrangement of these groups in the molecule.

Chemical Reactions Analysis

Pyridine derivatives are known to undergo various chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of a reactive nitrogen atom in the ring. The bromine atom is also a good leaving group, which could make it susceptible to substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a pyridine ring might confer basicity to the compound. The bromine atom might make the compound relatively heavy and possibly reactive.

Scientific Research Applications

Copper Catalyst Systems for C-N Bond Forming Cross-Coupling Reactions

Recent developments have focused on recyclable copper catalyst systems for C-N bond forming cross-coupling reactions using aryl halides and arylboronic acids. These studies emphasize the importance of catalyst optimization, including the effects of additives, solvents, and reaction conditions, which could be relevant for reactions involving "5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine" (M. Kantam et al., 2013).

Regioselectivity in Free Radical Bromination

Research on the regioselectivity of bromination in unsymmetrical dimethylpyridines highlights the inductive deactivating effects of nitrogen in the ring. This could offer insights into the chemical behavior of "5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine" in similar reactions (Rajesh Thapa et al., 2014).

Role of Amine Activators in Acrylic Bone Cements

A review on the use of tertiary aromatic amines as activators in acrylic resin curing processes discusses the kinetics, mechanism, and toxicity of these systems. Understanding the role of amine activators could inform the use of "5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine" in polymerization and materials science applications (B. Vázquez et al., 1998).

Biogenic Amines in Fish

The study on biogenic amines in fish discusses their roles in intoxication, spoilage, and nitrosamine formation. This research could offer insights into the potential toxicological and safety considerations of related amines in food science (I. A. Bulushi et al., 2009).

Control of Regiochemistry in Radical Cyclizations

Investigations into the control of regiochemistry of radical cyclizations could provide valuable knowledge for synthetic applications involving "5-bromo-N-cyclohexyl-N,4-dimethylpyridin-2-amine". Such studies focus on how reaction conditions influence the outcomes of cyclization reactions, which are critical for the synthesis of complex organic compounds (H. Ishibashi & O. Tamura, 2004).

Mechanism of Action

Without specific context or application, it’s difficult to define a ‘mechanism of action’ for this compound. In biochemistry, the term typically refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect.

Safety and Hazards

The safety and hazards associated with a chemical compound depend on its reactivity, toxicity, and other factors. Without specific data, it’s hard to provide accurate information. As with any chemical, appropriate safety measures should be taken while handling it.

Future Directions

The future directions in the study of this compound would depend on its potential applications. Pyridine derivatives have found uses in various fields, including the pharmaceutical industry, agrochemicals, and materials science. Further studies could explore these areas.